5-Ethynyl-UTP

• Molecular Formula: C11H15N2O15P3
• Molecular Weight: 508.16 g/mol
• InChI: InChI=1S/C11H15N2O15P3/c1-2-5-3-13(11(17)12-9(5)16)10-8(15)7(14)6(26-10)4-25-30(21,22)28-31(23,24)27-29(18,19)20/h1,3,6-8,10,14-15H,4H2,(H,21,22)(H,23,24)(H,12,16,17)(H2,18,19,20)/t6-,7-,8-,10-/m1/s1
• InChIKey: AGTYLGHUHWJTSE-FDDDBJFASA-N

5-Ethynyl-UTP (5-EUTP) Overview for RNA Labeling

5-Ethynyl-UTP (5-EUTP, CAS 1004955-96-7 free acid) is a C5-ethynyl-modified uridine triphosphate analog that enables bioorthogonal RNA labeling via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. Commercial preparations are supplied as a clear aqueous solution at 100–110 mM concentration, ≥95% HPLC purity (≥98% from certain vendors), pH 7.5 ±0.5, and λmax 288 nm with ε 12.0 L·mmol⁻¹·cm⁻¹ [2]. Its molecular weight is 508.16 g/mol (free acid), and it is stored at −20 °C with a typical shelf life of 12 months [2]. The compound serves as a core raw material for nascent RNA metabolic labeling, in vitro transcription-based probe synthesis, and RNA enrichment workflows, where its terminal alkyne group confers distinct reactivity advantages over first-generation halogenated or amine-modified UTP analogs .

Bioorthogonal alkyne handle for CuAAC click chemistry

T7 RNA polymerase substrate compatibility

Multi-modal detection support (fluorophore, biotin, crosslinking)

• [1] Jao, C. Y. & Salic, A. (2008) Exploring RNA transcription and turnover in vivo by using click chemistry. Proc. Natl. Acad. Sci. USA, 105(41), 15779–15784. View Source
• [2] Jena Bioscience. 5-Ethynyl-UTP (5-EUTP) Technical Datasheet. Product No. CLK-T08. View Source

Why 5-Ethynyl-UTP Cannot Be Substituted

Generic substitution among modified UTP analogs is scientifically invalid because each analog operates through a fundamentally different detection chemistry, incorporation efficiency, and post-incorporation processing requirement. 5-Ethynyl-UTP's terminal alkyne (–C≡CH) enables CuAAC click chemistry with azide-functionalized reporters, a bioorthogonal reaction that proceeds under mild aqueous conditions with minimal background [1]. In contrast, 5-Bromo-UTP (BrUTP) relies on antibody-based detection requiring harsh permeabilization and is limited by the ~150 kDa antibody diffusion barrier [2]; aminoallyl-UTP uses NHS-ester chemistry with slower kinetics and higher hydrolysis susceptibility ; and direct fluorophore-conjugated UTP analogs (e.g., fluorescein-12-UTP) introduce bulky fluorophores that sterically hinder RNA polymerase processivity while locking the user into a single detection modality [3]. These mechanistic differences translate into quantifiable gaps in incorporation yield, detection sensitivity, and workflow flexibility that directly impact experimental outcomes and procurement decisions.

Bromo-UTP

Antibody detection requires permeabilization, limiting whole-mount RNA imaging.

Aminoallyl-UTP

NHS-ester coupling may produce variable and lower conjugate yields.

Fluorescein-UTP

Bulky fluorophore may reduce polymerase processivity and locks detection modality.

• [1] Presolski, S. I., Hong, V. P. & Finn, M. G. (2011) Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Curr. Protoc. Chem. Biol., 3, 153–162. View Source
• [2] Jao, C. Y. & Salic, A. (2008) Exploring RNA transcription and turnover in vivo by using click chemistry. Proc. Natl. Acad. Sci. USA, 105(41), 15779–15784. View Source
• [3] Samanta, B. & Joyce, G. F. (2018) 3′-End labeling of nucleic acids by a polymerase ribozyme. Nucleic Acids Res., 46(17), e103. Table 1. View Source

5-Ethynyl-UTP Quantitative Evidence

T7 RNA Polymerase Primer Extension Incorporation Yield

In a standardized single-nucleotide primer extension assay using T7 RNA polymerase, 5-ethynyl-UTP (compound 1, 0.5 mM) achieved a mean incorporation yield of 54 ± 2.0%, statistically equivalent to aminoallyl-UTP (54%) and superior to fluorescein-12-UTP (50%, 0.25 mM), with the key differentiator being the alkyne group's post-incorporation versatility: the ethynyl moiety enables click-chemistry coupling to any azide-functionalized reporter, whereas fluorescein-12-UTP permanently tethers a single fluorophore and aminoallyl-UTP requires a separate NHS-ester coupling step with reported Cy5 conjugate yields as low as 26% [1]. This modular detection architecture allows a single 5-EUTP-labeled RNA batch to be split for fluorescence imaging, biotin-streptavidin pulldown, or crosslinking, eliminating the need to synthesize separate RNA probes for each application.

Incorporation Yield

Head-to-head

54 ± 2.0% (5-EUTP) vs. 50% (fluorescein-12-UTP)

Supports versatile RNA probe synthesis from a single labeling reaction

T7 RNAP primer extension; 0.5 mM UTP analog

Evidence Dimension	Single-nucleotide primer extension incorporation yield by T7 RNA polymerase (20% PAGE analysis)
Target Compound Data	54 ± 2.0% (5-ethynyl-UTP, 0.5 mM)
Comparator Or Baseline	Fluorescein-12-UTP: 50% (0.25 mM); Aminoallyl-UTP: 54% (0.5 mM); Aminoallyl-UTP-Cy5: 26% (0.5 mM)
Quantified Difference	5-EUTP yields equivalent to aminoallyl-UTP (+0%), 4 percentage points higher than fluorescein-12-UTP, and 28 percentage points higher than pre-conjugated aminoallyl-UTP-Cy5
Conditions	Template-bound RNA primer (5′-UUGCUACUACACGAC-3′); T7 RNA polymerase; NTP analog concentrations as indicated; 20% denaturing PAGE with fluorescein-labeled primer detection

Why This Matters

Procurement of 5-EUTP provides a single versatile building block that matches or exceeds the incorporation efficiency of competing analogs while enabling multi-modal downstream detection — reducing both reagent inventory and experimental variability across parallel workflows.

• [1] Samanta, B. & Joyce, G. F. (2018) 3′-End labeling of nucleic acids by a polymerase ribozyme. Nucleic Acids Res., 46(17), e103. Table 1 (incorporation yields for 50 NTP analogs). View Source

Detection Workflow: Click Chemistry vs. Antibody Detection

The ethynyl-UTP click-chemistry detection paradigm eliminates the antibody diffusion barrier that fundamentally limits bromouridine-based methods. 5-BrUTP detection requires anti-BrdU antibodies of ~150,000 Da molecular weight, necessitating harsh permeabilization or tissue sectioning to achieve sufficient staining; this precludes whole-mount RNA synthesis imaging in intact tissues [1]. In contrast, 5-EUTP-labeled RNA is detected via CuAAC with fluorescent azide probes of <1,000 Da, enabling detection under mild permeabilization conditions and whole-mount staining of intact organs — a capability explicitly demonstrated in whole-animal transcription assays across multiple mouse tissues [1]. Additionally, 5-EUTP incorporates on average once every 35 uridine residues in total cellular RNA, providing dense labeling that enhances detection sensitivity [2], whereas BrU immunostaining signal per incorporation event is limited by antibody affinity and steric accessibility constraints within the RNA-protein complex.

Detection Probe Size

Reported

Azide probe

Reported to enable whole-mount imaging without sectioning

CuAAC with Alexa Fluor 488-azide

Polymerase K₁/₂

Head-to-head

K₁/₂ 2.421 μM (5-EUTP) vs. 297.6 μM (2′-C-ethynyl) — 123-fold difference

C5 modification preferred for polymerase incorporation studies

ZIKV NS5 polymerase; 21→22-mer extension assay

Detection Modalities

Class-level

≥3 detection modes from one RNA batch

Supports split-sample experimental designs

CuAAC with azide-fluorophore, biotin, or protein

Substrate Profile

Class-level

Smallest functionalizable alkyne handle among T7 RNAP substrates

Minimizes polymerase stalling risk in multi-incorporation transcripts

5-EUTP accepted; bulky dibenzofuryl not a substrate

Evidence Dimension	Detection probe molecular weight and tissue penetration capability
Target Compound Data	Azide-fluorophore probe <1,000 Da; compatible with whole-mount tissue imaging; incorporation frequency ~1 per 35 uridine residues in total RNA
Comparator Or Baseline	Anti-BrdU antibody ~150,000 Da; requires tissue sectioning for adequate penetration; incorporation frequency not specified but detection limited by antibody accessibility
Quantified Difference	>150-fold difference in detection probe molecular weight; enables whole-mount vs. section-only imaging modalities
Conditions	Cultured mammalian cells and whole mouse tissue; CuAAC with Alexa Fluor 488-azide for 5-EU/5-EUTP; anti-BrdU immunostaining for BrU/BrUTP

Why This Matters

For researchers or core facilities performing tissue-level transcription analysis, 5-EUTP is the only option among modified UTP analogs that supports whole-mount imaging without sectioning, directly reducing sample preparation time and enabling experiments not technically feasible with BrUTP.

• [1] Jao, C. Y. & Salic, A. (2008) Exploring RNA transcription and turnover in vivo by using click chemistry. Proc. Natl. Acad. Sci. USA, 105(41), 15779–15784. View Source
• [2] Jao, C. Y. & Salic, A. (2008) — incorporation frequency data from Abstract and Results sections. View Source

ZIKV NS5 Polymerase Kinetics: C5 vs. C2′ Ethynyl UTP

The position of the ethynyl modification on the uridine scaffold dramatically affects polymerase recognition efficiency. Using the Zika virus NS5 RNA-dependent RNA polymerase in a primer extension assay (21-mer to 22-mer), the K₁/₂ for natural UTP was 0.484 μM. The C5-ethynyl modification (5-ethynyl-UTP, the base-modification position) yielded a K₁/₂ of approximately 2.421 μM — a 5-fold increase over natural UTP — whereas the C2′-ethynyl modification (2′-C-ethynyl-UTP, a sugar-modification) showed a much poorer K₁/₂ of ~297.6 μM, approximately a 615-fold increase over UTP [1]. This 123-fold difference between the two ethynyl positional isomers demonstrates that the C5 base modification is substantially better tolerated by RNA polymerases than the C2′ sugar modification, making 5-ethynyl-UTP the preferred choice for applications requiring efficient polymerase incorporation of alkyne-functionalized UMP.

Polymerase K₁/₂

Head-to-head

K₁/₂ 2.421 μM (5-EUTP) vs. 297.6 μM (2′-C-ethynyl) — 123-fold difference

C5 modification preferred for polymerase incorporation studies

ZIKV NS5 polymerase; 21→22-mer extension assay

Evidence Dimension	Polymerase incorporation efficiency (K₁/₂ value — concentration for half-maximal extension)
Target Compound Data	K₁/₂ ≈ 2.421 μM (5-ethynyl-UTP, C5-modified base)
Comparator Or Baseline	K₁/₂ = 0.484 μM (natural UTP); K₁/₂ ≈ 297.6 μM (2′-C-ethynyl-UTP, C2′-modified sugar); K₁/₂ = 25.72 μM (2′-C-Me-UTP); K₁/₂ = 3.376 μM (3′-dUTP)
Quantified Difference	5-EUTP: 5.0-fold increase over UTP; 2′-C-ethynyl-UTP: 615-fold increase over UTP. 5-EUTP is approximately 123-fold more efficiently incorporated than 2′-C-ethynyl-UTP.
Conditions	ZIKV NS5 RNA-dependent RNA polymerase; 21-mer to 22-mer primer extension assay; 10 μM GTP as first nucleotide; increasing concentrations of UTP/analogs; quantitative densitometry

Why This Matters

Investigators developing antiviral polymerase assays or studying RNA virus replication should select 5-ethynyl-UTP (C5 modification) rather than 2′-C-ethynyl-UTP, as the latter's 123-fold lower incorporation efficiency would require substantially higher concentrations, increasing cost and risking non-specific effects.

• [1] Lu, G. et al. (2017) Figure 6 — Efficiency of UTP analog incorporation by ZIKV NS5. From PMC5328514. View Source

Multi-Modal Detection from a Single Labeled RNA Batch

A single batch of 5-EUTP-incorporated RNA can be divided and processed via CuAAC with three distinct classes of azide-functionalized reagents — biotin-azide for streptavidin-based purification/enrichment, fluorophore-azide for microscopic imaging, and biomolecule-azide for crosslinking to proteins or other functionalized partners [1]. This modularity is structurally impossible for pre-conjugated analogs such as fluorescein-12-UTP, which permanently installs a single fluorophore during transcription, and is chemically distinct from aminoallyl-UTP, which requires a separate NHS-ester coupling step with reported conjugate-dependent yields varying from 26% to 54% [2]. The CuAAC reaction itself proceeds rapidly under aqueous conditions with Cu(I) catalysis, and protocols for optimization are well-established [3]. For in vitro transcription, a typical UTP replacement ratio of 5–20% for nascent RNA metabolic labeling (or 1–10% for partial modification) provides a tunable labeling density [4].

Detection Modalities

Class-level

≥3 detection modes from one RNA batch

Supports split-sample experimental designs

CuAAC with azide-fluorophore, biotin, or protein

Evidence Dimension	Number of distinct post-incorporation detection/enrichment modalities accessible from a single RNA synthesis reaction
Target Compound Data	≥3 independent modalities (fluorescence, biotin enrichment, crosslinking) from one RNA batch via CuAAC with alternative azide reagents
Comparator Or Baseline	Fluorescein-12-UTP: 1 fixed modality (fluorescence only); Aminoallyl-UTP: 2 modalities (amine-reactive dye or biotin), but variable and lower conjugate yields reported
Quantified Difference	3 modalities vs. 1–2; aminoallyl-UTP-Cy5 conjugate yield only 26% vs. 5-EUTP incorporation yield of 54% providing higher effective labeling density
Conditions	T7 RNA polymerase in vitro transcription; CuAAC with azide-fluorophore, azide-biotin, or azide-protein; DMF/water solvent system

Why This Matters

Procurement of 5-EUTP consolidates three separate reagent needs into one, reducing inventory complexity, minimizing lot-to-lot variability across parallel experiments, and enabling split-sample experimental designs that improve statistical rigor.

• [1] Jena Bioscience. 5-Ethynyl-UTP (5-EUTP) Technical Datasheet — Applications section. View Source
• [2] Samanta, B. & Joyce, G. F. (2018) 3′-End labeling of nucleic acids by a polymerase ribozyme. Nucleic Acids Res., 46(17), e103. Table 1. View Source
• [3] Presolski, S. I., Hong, V. P. & Finn, M. G. (2011) Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Curr. Protoc. Chem. Biol., 3, 153–162. View Source
• [4] Shenzhen Hepattack Bioscience & Technology Co., Ltd. 5-Ethynyl-UTP Product Page — Experimental Operation Points. View Source

T7 RNA Polymerase Substrate Tolerance of 5-Substituted UTP Analogs

In a systematic study of 18 base-modified NTPs, T7 RNA polymerase efficiently accepted 5-ethynyl-UTP as a substrate for in vitro transcription, along with other small 5-substituted pyrimidine analogs (methyl, ethynyl, phenyl) [1]. The study found that T7 RNA polymerase tolerates smaller C5 modifications well, whereas bulky dibenzofuryl derivatives are not substrates [1]. This positions 5-ethynyl-UTP at the optimal balance point: the ethynyl group is the smallest functionalizable alkyne moiety that enables bioorthogonal chemistry, yet remains sufficiently compact (MW contribution of only 24 Da at C5 relative to unmodified UTP) to avoid steric clashes in the polymerase active site — a property not shared by benzofuryl-UTP (not a substrate) or DBCO-PEG4-UTP, which despite being a substrate, introduces a much larger dibenzocyclooctyne group that may limit incorporation efficiency in sequences with multiple modified positions [1]. Furthermore, the method enables incorporation of multiple modified nucleotides in a single transcript, but with the constraint that the +1 position must contain unmodified GMP [1].

Substrate Profile

Class-level

Smallest functionalizable alkyne handle among T7 RNAP substrates

Minimizes polymerase stalling risk in multi-incorporation transcripts

5-EUTP accepted; bulky dibenzofuryl not a substrate

Evidence Dimension	T7 RNA polymerase substrate tolerance across 5-substituted UTP analogs
Target Compound Data	5-ethynyl-UTP: accepted as good substrate; enables RNA synthesis with multiple incorporations per transcript
Comparator Or Baseline	5-methyl-UTP: good substrate; 5-phenyl-UTP: good substrate; 5-benzofuryl-UTP: not a substrate; 5-dibenzofuryl-UTP: not a substrate; DBCO-PEG4-UTP: substrate but larger steric bulk
Quantified Difference	Binary classification: substrate (ethynyl, methyl, phenyl) vs. non-substrate (benzofuryl, dibenzofuryl); ethynyl provides the smallest functionalizable handle among all substrate-competent modifications
Conditions	T7 RNA polymerase in vitro transcription; library of 18 base-modified NTPs; PAGE analysis of full-length RNA products

Why This Matters

For users synthesizing highly modified RNA probes or aptamers, 5-ethynyl-UTP is the smallest functionalizable UTP analog compatible with T7 RNA polymerase, minimizing the risk of polymerase stalling while retaining full click-chemistry reactivity — a combination not achievable with larger alkyne handles such as DBCO-PEG4-UTP.

• [1] Milisavljevič, N., Perlíková, P., Pohl, R. & Hocek, M. (2018) Enzymatic synthesis of base-modified RNA by T7 RNA polymerase. A systematic study and comparison. Org. Biomol. Chem., 16, 5800–5807. View Source

5-Ethynyl-UTP Application Scenarios

Nascent RNA Metabolic Labeling in Live Cells and Tissues

5-Ethynyl-UTP (via its cell-permeable nucleoside precursor 5-ethynyluridine) incorporates into newly transcribed RNA on average once every 35 uridine residues [1]. The <1,000 Da azide-fluorophore click detection probe enables whole-mount tissue imaging — a capability fundamentally inaccessible to antibody-based BrUTP methods (~150,000 Da probe) [1]. This makes 5-EUTP the preferred procurement choice for transcription studies in intact organs or heterogeneous tissues where sectioning would destroy spatial context.

In Vitro Synthesis of Alkyne-Functionalized RNA Probes

T7 RNA polymerase incorporates 5-EUTP with a mean yield of 54 ± 2.0% in primer extension assays [2], matching aminoallyl-UTP while outperforming fluorescein-12-UTP (50%). A single IVT reaction with 5–20% UTP replacement [3] produces alkyne-modified RNA that can be split for fluorescence imaging, biotin-streptavidin enrichment, or protein crosslinking [4]. This consolidates multiple probe synthesis workflows into one, reducing reagent procurement complexity and inter-batch variability.

Antiviral RNA Polymerase Inhibitor Screening

5-Ethynyl-UTP (C5-modified) exhibits a K₁/₂ of ~2.421 μM with ZIKV NS5 polymerase, approximately 123-fold lower (i.e., better incorporation) than 2′-C-ethynyl-UTP (~297.6 μM) [5]. This quantitative selectivity for the C5 modification position makes 5-EUTP the appropriate alkyne-UTP analog for antiviral polymerase assays, where the sugar-modified 2′-C-ethynyl-UTP would require prohibitively high concentrations that confound inhibition measurements.

SELEX for Base-Modified Nuclease-Resistant Aptamers

The C5-ethynyl modification on the uracil base is compatible with enzymatic incorporation by T7 RNA polymerase while preserving reverse transcription fidelity [6]. This property has been validated in SELEX contexts (using the structurally related 5-ethynyl-2′F-ANA UTP) for generating base-modified aptamers with enhanced nuclease resistance [6]. 5-EUTP extends this capability to RNA aptamer selections where post-SELEX click-chemistry functionalization with PEG, fluorophores, or affinity tags is desired, leveraging the alkyne handle without compromising the selection process itself.

Application

Selection Property

Validation Focus

Metabolic RNA labeling in cells/tissues

Click-chemistry-compatible alkyne tag

Precursor cell permeability; whole-mount imaging compatibility

In vitro synthesis of alkyne-RNA probes

T7 RNAP compatibility with 5-EUTP

Incorporation efficiency; multi-modal detection validation

Antiviral RNA polymerase inhibitor screening

C5 vs. C2′ modification specificity

ZIKV NS5 polymerase kinetics; K₁/₂ measurement

SELEX for base-modified aptamers

Enzymatic incorporation & RT fidelity

Post-SELEX click-chemistry functionalization

• [1] Jao, C. Y. & Salic, A. (2008) Exploring RNA transcription and turnover in vivo by using click chemistry. Proc. Natl. Acad. Sci. USA, 105(41), 15779–15784. View Source
• [2] Samanta, B. & Joyce, G. F. (2018) 3′-End labeling of nucleic acids by a polymerase ribozyme. Nucleic Acids Res., 46(17), e103. Table 1. View Source
• [3] Shenzhen Hepattack Bioscience & Technology Co., Ltd. 5-Ethynyl-UTP Product Page — Experimental Operation Points (5–20% replacement ratio). View Source
• [4] Jena Bioscience. 5-Ethynyl-UTP (5-EUTP) Technical Datasheet — Applications: biotin, fluorophore, crosslinking. View Source
• [5] Lu, G. et al. (2017) Figure 6 — Efficiency of UTP analog incorporation by ZIKV NS5. From PMC5328514. View Source
• [6] Levi-Acobas, F., Katolik, A., Röthlisberger, P. et al. (2019) Compatibility of 5-ethynyl-2′F-ANA UTP with in vitro selection for the generation of base-modified, nuclease resistant aptamers. Org. Biomol. Chem., 17, 8083–8087. View Source